Cas no 2228127-86-2 (2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid
• CAS No: 2228127-86-2
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 5993402
• PubChem ID: 165790962
• Update Time: 2025-05-21

2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid
• 2228127-86-2
• EN300-1989759

• Inchi： 1S/C12H17NO4S/c1-12(2,10(13)11(14)15)8-4-6-9(7-5-8)18(3,16)17/h4-7,10H,13H2,1-3H3,(H,14,15)
• InChI Key： WKQCVTHBTTWFLO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C)(C)C(C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 106Ų

Additional information on 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid

Introduction to 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid (CAS No. 2228127-86-2)

2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid, identified by the CAS number 2228127-86-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amino group, a methanesulfonylphenyl moiety, and a branched alkyl side chain, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid incorporates several key functional groups that contribute to its versatility. The presence of an amino group (-NH₂) at the second carbon position enhances its reactivity, allowing for further derivatization through amide bond formation or participation in condensation reactions. The 4-methanesulfonylphenyl substituent at the third carbon introduces a rigid aromatic ring system with electron-withdrawing sulfonyl groups, which can modulate the electronic properties and binding affinity of the molecule. Additionally, the 3-methylbutanoic acid backbone provides a hydrophobic alkyl chain that influences solubility and metabolic stability, making it an attractive candidate for drug-like molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The 4-methanesulfonylphenyl moiety, in particular, has been extensively studied for its role in enhancing binding interactions with biological targets. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The combination of these structural elements in 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid suggests that it may serve as a versatile scaffold for designing molecules with enhanced efficacy and selectivity.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes that play a central role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The aromatic ring system and the electron-withdrawing sulfonyl group in 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid are particularly well-suited for interacting with the ATP-binding pockets of kinase domains. Preclinical studies have demonstrated that similar scaffolds can disrupt aberrant signaling cascades by competing with ATP for kinase active sites.

Furthermore, the amino group and the branched alkyl chain provide opportunities for further chemical modification to optimize pharmacokinetic properties. For example, conjugation with polyethylene glycol (PEG) chains can enhance oral bioavailability and prolong circulation time, while modifications at the carboxylic acid terminus can improve solubility and binding affinity. These features make 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid a promising building block for drug discovery efforts aimed at developing next-generation therapeutics.

The synthesis of 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 4-toluenesulfonyl chloride and β-keto esters, the compound can be synthesized through sequential condensation, reduction, and functional group interconversion reactions. These synthetic strategies not only demonstrate the feasibility of producing this compound on scale but also provide insights into potential modifications for tailored applications.

Recent advances in computational chemistry have further accelerated the exploration of derivatives based on 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid. Molecular docking studies have been conducted to identify optimal binding poses within target enzymes, while quantum mechanical calculations have provided insights into electronic distributions and reactivity patterns. These computational approaches have enabled researchers to predict physicochemical properties and optimize lead structures before experimental validation.

The growing body of evidence supporting the therapeutic potential of compounds with similar structural motifs has prompted several pharmaceutical companies to incorporate derivatives of 2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid into their pipeline programs. Early-stage clinical trials are underway to evaluate their safety profiles and pharmacological activities in human subjects. Preliminary results have shown encouraging signs of efficacy in preclinical models of inflammation and tumor growth, reinforcing the rationale for further development.

In conclusion,2-amino-3-(4-methanesulfonylphenyl)-3-methylbutanoic acid (CAS No. 2228127-86-2) represents a structurally intriguing compound with significant untapped potential in drug discovery. Its unique combination of functional groups makes it an ideal candidate for designing novel therapeutics targeting kinases and other critical biological pathways. As research continues to uncover new applications for this scaffold, it is likely to play an increasingly important role in developing innovative treatments for human diseases.